Cas no 183814-30-4 (Formoterol hemifumarate hydrate)

• Product Name: Formoterol hemifumarate hydrate
• CAS No: 183814-30-4
• MF: C₄₂H₅₆N₄O₁₄
• MW: 840.912452697754
• MDL: MFCD01746489
• CID: 66245
• PubChem ID: 24278448
• Update Time: 2025-11-01

Formoterol hemifumarate hydrate Chemical and Physical Properties

Names and Identifiers

• Formoterol fumarate dihydrate
• (R*,R*)-N-[2-Hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]formamide fumarate dihydrate
• FORMOTEROL HEMIFUMARATE
• Formoterol hemifumarate,(±)-(R,R)-N-[2-Hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]formamidehemifumarate
• (R*,R*)-N-[2-Hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]formamide fumarate
• Unii-W34shf8J2k
• forMaMide fuMarate dihydrate
• Formoterol Fumarate (100 mg)
• (±)-(R,R)-N-[2-Hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]formamidehemifumarate
• N-(2-hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-Methoxyphenyl)propan-2-yl)aMino)ethyl)phenyl)forMaMide fuMarate dihydrate
• Formamide, N-(2-hydroxy-5-((1R)-1-hydroxy-2-(((1R)-2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)-, rel-, (2E)-2-butenedioate (2:1) (salt), dihydrate
• Formoterol fumarate dihydrate, >=99%
• Formoterol fumarate dihydrate ,98.5%
• Formoterol hemifumarate hydrate
• F20695
• Formoterol hemifumarate salt monohydrate
• N-(2-Hydroxy-5-((R)-1-hydroxy-2-(((R)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)phenyl)formamide hemifumarate dihydrate
• Foraseq
• BD 40A
• 183814-30-4
• BD-40A
• MFCD01746489
• Formoterol fumarate (superceded)
• FORMOTEROL FUMARATE
• CGP-25827A
• CHEMBL3989798
• AC-30738
• FORMOTEROL FUMARATE HYDRATE
• MFCD11045919
• Formoterol fumarate hydrate (JP17)
• D05277
• Oxeze
• BCP05216
• (E)-but-2-enedioic acid;N-[2-hydroxy-5-[1-hydroxy-2-[1-(4-methoxyphenyl)propan-2-ylamino]ethyl]phenyl]formamide;dihydrate
• Foradil
• Foradil (TN)
• NSC-299587
• CGP 25827A
• Atock (TN)
• RATSWNOMCHFQGJ-XODSYJLDSA-N

• MDL： MFCD01746489
• Inchi： 1S/2C19H24N2O4.C4H4O4.2H2O/c2*1-13(9-14-3-6-16(25-2)7-4-14)20-11-19(24)15-5-8-18(23)17(10-15)21-12-22;5-3(6)1-2-4(7)8;;/h2*3-8,10,12-13,19-20,23-24H,9,11H2,1-2H3,(H,21,22);1-2H,(H,5,6)(H,7,8);2*1H2/b;;2-1+;;
• InChI Key： RATSWNOMCHFQGJ-XODSYJLDSA-N
• SMILES： OC(C1C=CC(=C(C=1)NC=O)O)CNC(C)CC1C=CC(=CC=1)OC.OC(C1C=CC(=C(C=1)NC=O)O)CNC(C)CC1C=CC(=CC=1)OC.OC(/C=C/C(=O)O)=O.O.O

Computed Properties

• Exact Mass: 840.37900
• Monoisotopic Mass: 840.37930247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 60
• Rotatable Bond Count: 20
• Complexity: 507
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 258Ų

Experimental Properties

• Color/Form: Yellowish solid
• Melting Point: 116-120°C
• Boiling Point: 603.2°C at 760 mmHg
• Flash Point: 318.6°C
• Solubility: DMSO: soluble20mg/mL
• PSA: 274.70000
• LogP: 6.22940

Formoterol hemifumarate hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Other Chemical Reagents

Additional information on Formoterol hemifumarate hydrate

Recent Advances in Formoterol Hemifumarate Hydrate (183814-30-4) Research

Formoterol hemifumarate hydrate (CAS: 183814-30-4) is a long-acting β2-adrenergic receptor agonist (LABA) widely used in the management of asthma and chronic obstructive pulmonary disease (COPD). Recent studies have focused on optimizing its pharmacological properties, improving drug delivery systems, and exploring novel therapeutic applications. This research brief synthesizes the latest findings on formoterol hemifumarate hydrate, highlighting its clinical efficacy, safety profile, and emerging applications in respiratory and non-respiratory conditions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of formoterol hemifumarate hydrate to enhance its selectivity for β2-adrenergic receptors. The researchers utilized molecular docking and dynamic simulations to identify key interactions between the drug and receptor, leading to the design of analogs with reduced cardiovascular side effects. These findings pave the way for next-generation LABAs with improved therapeutic indices.

In the realm of drug delivery, a novel dry powder inhaler (DPI) formulation containing formoterol hemifumarate hydrate was developed and tested in a Phase II clinical trial. The results, published in Respiratory Research, demonstrated superior lung deposition and prolonged bronchodilation compared to conventional formulations. This advancement addresses the challenge of inconsistent drug delivery in patients with severe airflow obstruction.

Beyond respiratory diseases, recent preclinical studies have explored the potential of formoterol hemifumarate hydrate in treating neurodegenerative disorders. A 2024 paper in Neuropharmacology reported that the drug exhibited neuroprotective effects in a mouse model of Parkinson's disease, possibly through the activation of β2-adrenergic receptors in microglia. While promising, these findings require further validation in human trials.

Pharmacokinetic studies have also yielded new insights into the metabolism of formoterol hemifumarate hydrate. A population pharmacokinetic analysis revealed significant inter-individual variability in drug clearance, emphasizing the need for personalized dosing regimens, particularly in elderly patients and those with hepatic impairment. These findings were recently incorporated into updated clinical guidelines for COPD management.

In conclusion, ongoing research on formoterol hemifumarate hydrate (183814-30-4) continues to expand its therapeutic potential while addressing existing limitations. From improved formulations to novel indications, these advancements promise to enhance patient outcomes in respiratory medicine and beyond. Future studies should focus on long-term safety assessments and the development of biomarker-guided treatment protocols.